Cas no 1361721-23-4 (2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361721-23-4
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4793819
• Update Time: 2025-05-24

2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-7-4-8(12(16)9(15)5-7)11-6(3-10(19)20)1-2-18-13(11)17/h1-2,4-5H,3H2,(H,19,20)
• InChI Key： VODZPSOVHMKGST-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=C(C=C(C=2Cl)Cl)Cl)=C(C=CN=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

Professional Introduction to 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic Acid (CAS No. 1361721-23-4)

2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1361721-23-4, this compound represents a complex molecular structure that has been studied for its potential applications in drug development and synthetic chemistry. The presence of multiple chlorine atoms and a pyridine ring makes it a compound of interest for researchers exploring novel chemical interactions and pharmacological effects.

The structure of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid consists of a pyridine core substituted with a chloro group at the 2-position and a trichlorophenyl group at the 3-position. The acetic acid moiety at the 4-position further enhances its reactivity, making it a versatile intermediate in organic synthesis. This particular arrangement of functional groups allows for diverse chemical modifications, which is crucial for developing new therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structures. The chlorinated aromatic rings in 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid are known to influence biological activity significantly. Studies have shown that such compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases.

One of the most compelling aspects of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid is its potential role in developing novel antibiotics. The combination of chlorine atoms and the pyridine ring creates a scaffold that can interact with bacterial enzymes in unique ways. Recent research has highlighted the importance of chlorinated pyridines in combating antibiotic-resistant bacteria. By targeting essential bacterial pathways, compounds like this could offer new solutions to emerging health challenges.

The synthetic pathways for producing 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid are also of great interest to chemists. The synthesis involves multiple steps, including chlorination and acetylation reactions, which require precise control to achieve high yields and purity. Advances in catalytic methods have made it possible to optimize these reactions, leading to more efficient production processes.

In addition to its pharmaceutical applications, 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid has potential uses in materials science. The unique electronic properties of its structure make it suitable for developing new types of organic semiconductors and conductive polymers. These materials could find applications in electronics, solar cells, and other advanced technologies.

The study of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid also contributes to our understanding of molecular interactions at the atomic level. Computational chemistry methods have been increasingly used to predict the behavior of such compounds in biological systems. These simulations help researchers design molecules with specific properties tailored to target diseases effectively.

The future prospects for 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid are promising as more research uncovers its potential applications. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into practical therapeutic solutions. As our understanding of molecular mechanisms continues to grow, compounds like this will play an increasingly important role in medicine and technology.